Catalytic asymmetric Diels–Alder reactions of α-thioacrylates for the preparation of norbornenone
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A805366I
Abstract
CuII–bisoxazoline complexes catalyse the asymmetric Diels–Alder cycloaddition of α-thioacrylates with cyclopentadiene to give the cycloadducts in up to 92% yield, 88% de and >95% ee for the endo product; deprotection gives good yields of (1S,4S)-norbornenone with high enantioselectivity.
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Journal Name：Chemical Communications
Research Products
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CAS no.: 102185-16-0
